4-(Methylsulfanyl)[1]benzothieno[3,2-d]pyrimidin-2-ylamine

• IUPAC Name: 4-methylsulfanyl-[1]benzothiolo[3,2-d]pyrimidin-2-amine
• InChI: InChI=1S/C11H9N3S2/c1-15-10-9-8(13-11(12)14-10)6-4-2-3-5-7(6)16-9/h2-5H,1H3,(H2,12,13,14)
• InChI Key: KYFQIYCLZIZSHA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=NC2=C1SC3=CC=CC=C32)N
• Molecular Formula: C11H9N3S2
• DSSTOX Substance ID: DTXSID701218794
• Molecular Weight: 247.3 g/mol
• CAS RN: 887585-07-1

Description

4-(Methylsulfanyl)[1]benzothieno[3,2-d]pyrimidin-2-ylamine is a compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound has been shown to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. In

Mechanism of Action

The mechanism of action of 4-(Methylsulfanyl)[1]benzothieno[3,2-d]pyrimidin-2-ylamine is complex and involves multiple pathways and targets. It has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory molecules. This compound has also been found to modulate the activity of various signaling pathways, including the nuclear factor-kappa B (NF-κB) pathway, which plays a critical role in inflammation and cancer development.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(Methylsulfanyl)[1]benzothieno[3,2-d]pyrimidin-2-ylamine have been extensively studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to reduce the production of pro-inflammatory molecules in various cell types, including macrophages and endothelial cells. In vivo studies have shown that this compound can reduce inflammation and tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-(Methylsulfanyl)[1]benzothieno[3,2-d]pyrimidin-2-ylamine is its broad range of biological activities, which makes it a promising candidate for various scientific research applications. However, one of the major limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings. In addition, the lack of information on the toxicity and pharmacokinetics of this compound limits its potential for clinical applications.

Future Directions

There are several future directions for the research on 4-(Methylsulfanyl)[1]benzothieno[3,2-d]pyrimidin-2-ylamine. One potential direction is to investigate its potential as a therapeutic agent for various inflammatory and cancer-related diseases. Another direction is to explore its potential as an antimicrobial agent, particularly against antibiotic-resistant strains. In addition, further studies are needed to understand the mechanism of action and the pharmacokinetics of this compound, which can help in the development of more effective and safe drugs. Finally, the development of new synthesis methods and modifications of the compound structure can help in improving its solubility and bioavailability, which can expand its potential applications.
In conclusion, 4-(Methylsulfanyl)[1]benzothieno[3,2-d]pyrimidin-2-ylamine is a compound with promising potential for various scientific research applications. Its broad range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties, makes it a promising candidate for further studies. However, more research is needed to fully understand its mechanism of action, pharmacokinetics, and potential clinical applications.

Synthesis Methods

The synthesis of 4-(Methylsulfanyl)[1]benzothieno[3,2-d]pyrimidin-2-ylamine involves a multi-step process that starts with the preparation of 2-chloro-4-methylthiophene. This compound is then reacted with 2-aminopyrimidine to form 4-(Methylsulfanyl)[1]benzothieno[3,2-d]pyrimidin-2-ylamine. The final product is obtained after purification and characterization using various spectroscopic techniques.

Scientific Research Applications

4-(Methylsulfanyl)[1]benzothieno[3,2-d]pyrimidin-2-ylamine has been extensively studied for its potential applications in various fields of scientific research. In the field of medicinal chemistry, this compound has been shown to have anti-inflammatory and anti-cancer properties. It has been found to inhibit the activity of various enzymes and signaling pathways that are involved in inflammation and cancer development. In addition, this compound has also been investigated for its antimicrobial properties, with promising results against various bacterial and fungal strains.